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Abstract: This guide provides a comparative analysis of the published structure of
Celangulatin D, a sesquiterpene polyol ester isolated from Celastrus angulatus. The initial
structural elucidation was reported in 2007, based on spectroscopic methods. This document
summarizes the available data and critically assesses the status of its independent verification.
To date, a thorough review of scientific literature reveals no subsequent total synthesis or
structural revision studies, highlighting a significant gap in the independent confirmation of the
proposed molecular architecture. This guide is intended for researchers in natural product
chemistry, pharmacology, and drug development who are interested in the chemistry and
biological activity of 3-dihydroagarofuran sesquiterpenoids.

Introduction

Celangulatin D is a member of the [3-dihydroagarofuran family of sesquiterpenoids, a class of
natural products known for their complex structures and diverse biological activities, including
insecticidal and antitumor properties.[1][2] The structure of Celangulatin D was first described
in 2007 as one of four new insecticidal sesquiterpene esters isolated from the root bark of
Celastrus angulatus.[3] The elucidation of its complex polyoxygenated and highly esterified
structure was based primarily on mass spectrometry and nuclear magnetic resonance (NMR)
spectroscopy.[3]
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An independent verification of a natural product's structure, typically achieved through total
synthesis or X-ray crystallography by an unrelated research group, is a cornerstone of chemical
science. It serves to confirm the proposed connectivity and stereochemistry, providing a solid
foundation for future research, including structure-activity relationship (SAR) studies and the
development of synthetic analogs. This guide examines the current standing of Celangulatin
D's structural verification.

Originally Proposed Structure of Celangulatin D

The initially reported structure of Celangulatin D is presented in Figure 1. It features a 3-
dihydroagarofuran core, which is a tricyclic system comprising a trans-decalin and a
tetrahydrofuran ring.[4] The core is extensively decorated with various ester functional groups.

Chemical Formula: C31H3sO15 CAS Number: 1000784-45-1

Figure 1. Proposed chemical structure of Celangulatin D.

Comparative Analysis of Structural Data
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A comprehensive literature search indicates that the originally published spectroscopic data for
Celangulatin D remains the sole source of structural information. There are no published
independent total syntheses or structural revisions of Celangulatin D. This section summarizes
the types of data used for the initial structure elucidation and highlights the absence of
comparative data from independent sources.

Table 1: Summary of Spectroscopic Data for the Structural Elucidation of Celangulatin D

Original Publication (Ji et Independent Verification

Data Type
ol al., 2007) Data

Data reported, but specific
chemical shifts and coupling _

1H NMR ) i Not Available
constants are not available in

the public domain.

Data reported, but specific
13C NMR chemical shifts are not Not Available

available in the public domain.

Utilized for establishing
2D NMR (COSY, HMBC, etc.) connectivity, as stated in the Not Available

publication abstract.[3]

Used for molecular formula _
Mass Spectrometry (MS) o Not Available
determination.[3]

X-ray Crystallography Not reported. Not Available

Experimental Protocols

The experimental protocols for the isolation and initial structure determination of Celangulatin
D are described in the original 2007 publication in Natural Product Research. The general
workflow, typical for natural product isolation, is outlined below.

Isolation and Purification: The root bark of Celastrus angulatus was extracted with a low-polar
solvent (toluene) followed by bioassay-guided fractionation.[3] This process involves separating
the crude extract into fractions and testing each for insecticidal activity to guide the isolation of
the active compounds. Final purification of Celangulatin D was likely achieved using

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/14786410701192967
https://www.tandfonline.com/doi/abs/10.1080/14786410701192967
https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/14786410701192967
https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

chromatographic techniques such as column chromatography and High-Performance Liquid
Chromatography (HPLC).

Structure Elucidation: The molecular formula was determined using High-Resolution Mass
Spectrometry (HRMS). The connectivity of the atoms and the stereochemistry of the molecule
were established through a combination of one-dimensional (*H and 13C) and two-dimensional
NMR experiments, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum
Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC).

Visualization of the Scientific Workflow

The following diagrams illustrate the logical flow of the structural verification process for a
natural product and the current status for Celangulatin D.

Workflow for Natural Product Structure Verification

Isolation from Natural Source
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Caption: General workflow for the verification of a natural product's structure.
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Current Status of Celangulatin D Structure Verification
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Caption: The structural verification of Celangulatin D remains incomplete.

Conclusion and Future Perspectives

The structure of Celangulatin D, as proposed in 2007, is based on sound spectroscopic
evidence. However, the absence of an independent total synthesis or single-crystal X-ray
analysis means that the structure has not yet been rigorously verified by the broader scientific
community. The total synthesis of complex natural products like Celangulatin D is a
challenging endeavor but is crucial for confirming the proposed structure and for providing
material for further biological evaluation.
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Researchers interested in the insecticidal properties of Celangulatin D and its analogs should
be aware that the currently accepted structure is yet to be independently confirmed. A future
total synthesis would not only validate the proposed structure but could also open avenues for
the synthesis of simplified and more potent analogs. Such studies would be of high value to the
fields of medicinal chemistry and agricultural science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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